Cas no 898774-88-4 (1-(4-chloro-3-fluoro-phenyl)-3-(3-methoxyphenyl)propan-1-one)

• Product Name: 1-(4-chloro-3-fluoro-phenyl)-3-(3-methoxyphenyl)propan-1-one
• CAS No: 898774-88-4
• MF: C₁₆H₁₄ClFO₂
• MW: 292.732567310333
• MDL: MFCD03843123
• CID: 1947279
• PubChem ID: 24725842
• Update Time: 2025-11-07

1-(4-chloro-3-fluoro-phenyl)-3-(3-methoxyphenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 4'-CHLORO-3'-FLUORO-3-(3-METHOXYPHENYL)PROPIOPHENONE
• 1-(4-chloro-3-fluoro-phenyl)-3-(3-methoxyphenyl)propan-1-one
• LogP
• 1-(4-chloro-3-fluorophenyl)-3-(3-methoxyphenyl)propan-1-one
• MFCD03843123
• DTXSID90644235
• 898774-88-4
• 1-(4-Chloro-3-fluorophenyl)-3-(3-methoxyphenyl)-1-propanone
• AKOS016021459

• MDL： MFCD03843123
• Inchi： 1S/C16H14ClFO2/c1-20-13-4-2-3-11(9-13)5-8-16(19)12-6-7-14(17)15(18)10-12/h2-4,6-7,9-10H,5,8H2,1H3
• InChI Key： XRGRGWRYLNEPLB-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1F)C(CCC1C=CC=C(C=1)OC)=O

Computed Properties

• Exact Mass: 292.06700
• Monoisotopic Mass: 292.0666355Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1.228
• Boiling Point: 424.3°C at 760 mmHg
• Flash Point: 168.5°C
• Refractive Index: 1.559
• PSA: 26.30000
• LogP: 4.30320

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Retro-dihydrochalcones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Chalcones and dihydrochalcones Retro-dihydrochalcones

Additional information on 1-(4-chloro-3-fluoro-phenyl)-3-(3-methoxyphenyl)propan-1-one

Comprehensive Overview of 1-(4-chloro-3-fluoro-phenyl)-3-(3-methoxyphenyl)propan-1-one (CAS No. 898774-88-4)

The compound 1-(4-chloro-3-fluoro-phenyl)-3-(3-methoxyphenyl)propan-1-one (CAS No. 898774-88-4) is a specialized organic molecule that has garnered significant attention in pharmaceutical and material science research. With its unique structural features, including a chloro-fluoro-phenyl group and a methoxyphenyl moiety, this compound exhibits potential applications in drug discovery and advanced material synthesis. Researchers are particularly interested in its role as a building block for developing novel therapeutic agents, given its ability to interact with biological targets.

In recent years, the demand for fluorinated compounds like 1-(4-chloro-3-fluoro-phenyl)-3-(3-methoxyphenyl)propan-1-one has surged due to their enhanced stability and bioavailability. This trend aligns with the growing focus on precision medicine and targeted drug delivery systems, where such molecules play a pivotal role. The presence of both chloro and fluoro substituents in its structure makes it a valuable candidate for studying structure-activity relationships (SAR) in medicinal chemistry.

From a synthetic perspective, CAS No. 898774-88-4 is often utilized as an intermediate in the preparation of more complex molecules. Its propan-1-one backbone provides a versatile platform for further chemical modifications, enabling researchers to explore diverse pharmacological properties. The compound's methoxy group further enhances its solubility, making it suitable for various experimental conditions. These characteristics have led to its inclusion in numerous high-throughput screening campaigns aimed at identifying new bioactive compounds.

The rise of AI-driven drug discovery has also spotlighted compounds like 1-(4-chloro-3-fluoro-phenyl)-3-(3-methoxyphenyl)propan-1-one. Machine learning models frequently analyze such molecules to predict their binding affinities and toxicological profiles. This intersection of chemistry and artificial intelligence has opened new avenues for accelerating the development of next-generation therapeutics. Additionally, the compound's relevance in green chemistry initiatives highlights its potential for sustainable synthesis routes, reducing environmental impact.

Another area of interest is the compound's application in material science. Its aromatic and fluorinated components contribute to the design of advanced polymers and electronic materials. Researchers are investigating its use in organic semiconductors and photovoltaic devices, where its electron-withdrawing properties can optimize performance. This dual utility in both life sciences and material engineering underscores its multidisciplinary importance.

For those searching for synthesis protocols or analytical data related to CAS No. 898774-88-4, recent publications have detailed optimized methods for its preparation and characterization. Techniques such as NMR spectroscopy, mass spectrometry, and HPLC purification are commonly employed to ensure high purity and yield. These resources are invaluable for chemists and formulators working on cutting-edge projects.

In conclusion, 1-(4-chloro-3-fluoro-phenyl)-3-(3-methoxyphenyl)propan-1-one represents a compelling subject of study across multiple scientific domains. Its structural complexity and functional versatility make it a cornerstone in modern research, particularly in the realms of drug development and advanced materials. As the scientific community continues to explore its potential, this compound is poised to remain at the forefront of innovation.